Cas no 65100-04-1 (3-Diethoxy(methyl)silylpropyl Methacrylate)

• Product name: 3-Diethoxy(methyl)silylpropyl Methacrylate
• CAS No: 65100-04-1
• MF: C₁₂H₂₄O₄Si
• MW: 260.4020652771
• MDL: MFCD00053879
• CID: 58278
• PubChem ID: 253662135

3-Diethoxy(methyl)silylpropyl Methacrylate Chemical and Physical Properties

Names and Identifiers

• 3-(Diethoxymethylsilyl)propyl methacrylate
• 3-(Methyldiethoxysilyl)propyl methacrylate
• 3-[Diethoxy(methyl)silyl]propyl Methacrylate
• 3-METHACRYLOXYPROPYLMETHYLDIETHOXYSILANE
• METHACRYLOXYPROPYLMETHYLDIETHOXYSILANE
• Methacrylic Acid 3-[Diethoxy(methyl)silyl]propyl Ester
• DOYKFSOCSXVQAN-UHFFFAOYSA-N
• (3-methacryloyloxypropyl)methyldiethoxysilane
• SCHEMBL63717
• 3-(diethoxy(methyl)silyl)propylmethacrylate
• Methacryloxypropylmethyldi-ethoxysilane
• DTXSID80897137
• A834970
• 3-[diethoxy(methyl)silyl]propyl 2-methylprop-2-enoate
• 3-(diethoxy(methyl)silyl)propyl methacrylate
• MFCD00053879
• D90320
• 3-METHACRYLOXYPROPYL METHYL DIETHOXYSILANE
• 65100-04-1
• D4679
• (3-methacryloxypropyl)methyldiethoxysilane
• 3-[Diethoxy(methyl)silyl]propylMethacrylate
• BCP14547
• AKOS025311053
• 3-Methcryloxy Propylmethyldiethoxysilane
• 3-Diethoxy(methyl)silylpropyl Methacrylate

• MDL： MFCD00053879
• Inchi： 1S/C12H24O4Si/c1-6-15-17(5,16-7-2)10-8-9-14-12(13)11(3)4/h3,6-10H2,1-2,4-5H3
• InChI Key： DOYKFSOCSXVQAN-UHFFFAOYSA-N
• SMILES： CCO[Si](C)(CCCOC(=O)C(=C)C)OCC

Computed Properties

• Exact Mass: 260.14400
• Monoisotopic Mass: 260.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 44.8A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data available
• Density: 0.965
• Melting Point: <0°C
• Boiling Point: 95 °C
• Flash Point: >100°C
• Refractive Index: 1.433
• PSA: 44.76000
• LogP: 2.64080

3-Diethoxy(methyl)silylpropyl Methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2987
• WGK Germany：3
• Hazard Category Code： R14;R34
• Safety Instruction： S26-S27-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S27;S36/37/39;S45
• TSCA：No
• Risk Phrases：R14; R34
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 3-Diethoxy(methyl)silylpropyl Methacrylate

Comprehensive Overview of 3-Diethoxy(methyl)silylpropyl Methacrylate (CAS No. 65100-04-1)

3-Diethoxy(methyl)silylpropyl Methacrylate, with the CAS registry number 65100-04-1, is a versatile organosilane monomer widely used in the fields of polymer chemistry, coatings, and adhesives. This compound combines the reactivity of a methacrylate group with the silane functionality, making it a valuable building block for hybrid organic-inorganic materials. Its unique structure enables applications in UV-curable coatings, dental composites, and surface modification, aligning with current trends in sustainable and high-performance materials.

The growing demand for eco-friendly adhesives and smart coatings has increased interest in 65100-04-1. Researchers and manufacturers are exploring its potential in nanocomposites and self-healing materials, addressing key industry challenges such as durability and environmental impact. Users frequently search for "how to improve adhesion with silane coupling agents" or "best methacrylate monomers for UV curing," highlighting the relevance of this compound in modern material science.

From a chemical perspective, 3-Diethoxy(methyl)silylpropyl Methacrylate features a hydrolyzable ethoxy group and a polymerizable methacrylate moiety. This dual functionality allows it to act as a crosslinking agent in silicone-modified acrylic systems, enhancing mechanical properties and weather resistance. Its compatibility with free-radical polymerization makes it suitable for 3D printing resins and optical materials, topics frequently discussed in academic and industrial forums.

In the context of green chemistry, this compound is gaining attention for its role in low-VOC formulations. With regulations tightening on volatile organic compounds, formulators are adopting silane-modified methacrylates like 65100-04-1 to develop safer alternatives without compromising performance. Searches such as "non-toxic alternatives for industrial coatings" reflect this shift, positioning the compound as a future-proof solution.

Handling and storage of 3-Diethoxy(methyl)silylpropyl Methacrylate require attention to moisture sensitivity due to its hydrolyzable silane groups. Best practices include using anhydrous solvents and inert atmospheres during processing—a detail often queried as "storage conditions for moisture-sensitive silanes." These technical nuances underscore the importance of proper material management in achieving optimal results.

Innovative applications continue to emerge, such as its use in biomedical hydrogels and flexible electronics. The compound’s ability to bond with inorganic substrates like glass or metals while maintaining acrylic polymer flexibility answers search trends like "materials for stretchable conductive films." Such interdisciplinary potential makes 65100-04-1 a focal point in advanced material development.

In summary, 3-Diethoxy(methyl)silylpropyl Methacrylate (CAS 65100-04-1) bridges critical gaps between organic and inorganic chemistry. Its adaptability to sustainable technologies and alignment with high-performance material trends ensure its continued relevance. As industries prioritize innovation and environmental compliance, this compound stands out as a key enabler for next-generation solutions.